4-Bromo-2-bromomethyl-benzoic acid isopropyl ester

• Molecular Formula: C11H12Br2O2
• Molecular Weight: 336.02 g/mol
• IUPAC Name: propan-2-yl 4-bromo-2-(bromomethyl)benzoate
• InChI: InChI=1S/C11H12Br2O2/c1-7(2)15-11(14)10-4-3-9(13)5-8(10)6-12/h3-5,7H,6H2,1-2H3
• InChI Key: MDQWOLUJLKLORI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(C=C(C=C1)Br)CBr

Description

4-Bromo-2-bromomethyl-benzoic acid isopropyl ester is a useful research compound. Its molecular formula is C11H12Br2O2 and its molecular weight is 336.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-methyl-benzoic acid isopropyl ester (Intermediate 117, 6.12 g, 23.8 mmol) in carbon tetrachloride (120 mL) was treated with N-bromosuccinimide (4.6 g, 26.18 mmol) and 2,2′-azobisisobutyronitrile (0.6 g) and the resulting reaction mixture was refluxed overnight. It was cooled to ambient temperature, the solids were filtered off and washed with 1:1 hexane:diethyl ether, and the filtrate and washings were evaporated in vacuo to afford an oil (5.1 g, 64%) that was used as such for the next step.